N-{[7-(trifluoromethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}pyridine-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “N-{[7-(trifluoromethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}pyridine-2-carboxamide” is a chemical substance with the molecular formula C6H8ClF3N4 . It is also known as 3-(Trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, a series of novel [1,2,4]triazolo[4,3-a]quinoxaline derivatives were synthesized via aromatic nucleophilic substitution of 4-chloro-8-methyl[1,2,4]triazolo[4,3-a]quinoxaline-1-amine with different amines and triazole-2-thiol .Molecular Structure Analysis
The molecular structure of this compound and similar compounds has been studied . The structures of the resulting compound libraries were determined using various methods .Chemical Reactions Analysis
The chemical reactions involving this compound have been studied . For example, a case study on Sitagliptin drug products concerning contamination with N-nitrosamines was performed .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound have been analyzed . For instance, most of the tested compounds exhibited cytotoxicity at concentration 160 μg/ml .Scientific Research Applications
Medicinal and Pharmaceutical Chemistry
Compounds containing a triazole, like F6559-2324, are significant heterocycles that exhibit broad biological activities. They have been used in the development of a variety of drugs due to their antimicrobial, analgesic, anti-inflammatory, anticonvulsant, antineoplastic, antimalarial, antiviral, antiproliferative, and anticancer activities .
Agrochemistry
Triazole compounds have important application value in agrochemistry . Their unique structure facilitates the formation of a variety of non-covalent bonds with enzymes and receptors, inducing broad-spectrum biological activities .
Material Chemistry
The unique structure of triazole compounds also finds application in material chemistry . They can form a variety of non-covalent bonds with enzymes and receptors, which can be useful in the development of new materials .
Anticancer Applications
Triazole compounds have shown potential in anticancer applications . For example, Letrozole, Anastrozole, and Vorozole, which are effective anticancer drugs, contain triazole .
Antibacterial Applications
A series of novel triazolo [4,3- a ]pyrazine derivatives, which would include F6559-2324, were synthesized and evaluated for in vitro antibacterial activity . Some of these compounds showed moderate to good antibacterial activities against both Gram-positive Staphylococcus aureus and Gram-negative Escherichia coli strains .
Antiviral Applications
Triazole compounds have shown potential in antiviral applications . For example, Ribavirin, a broad-spectrum antiviral drug used in the treatment of hepatitis, contains triazole .
Mechanism of Action
Target of Action
The primary targets of the compound F6559-2324 are yet to be identified. The compound belongs to the 1,2,4-triazolo[4,3-a]pyridine class , which has been associated with diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory activities .
Mode of Action
Compounds in the 1,2,4-triazolo[4,3-a]pyridine class have been found to interact with various targets, leading to changes in cellular processes . For instance, some derivatives have been found to inhibit enzymes such as carbonic anhydrase and cholinesterase .
Biochemical Pathways
Given the broad range of pharmacological activities associated with the 1,2,4-triazolo[4,3-a]pyridine class, it is likely that multiple pathways are affected .
Pharmacokinetics
In silico pharmacokinetic studies have been conducted on related 1,2,4-triazolo[4,3-a]pyridine compounds . These studies can provide insights into the potential bioavailability and pharmacokinetic behavior of F6559-2324.
Result of Action
The diverse pharmacological activities associated with the 1,2,4-triazolo[4,3-a]pyridine class suggest that the compound may have multiple effects at the molecular and cellular levels .
Safety and Hazards
Future Directions
The future directions for the research on this compound include further exploration of [1,2,4]triazolo[4,3-a]quinoxaline as antimicrobial agents , and the development of new biologically active entities for the rational design and development of new target-oriented 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine-based drugs for the treatment of multifunctional diseases .
properties
IUPAC Name |
N-[[7-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]pyridine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14F3N5O/c15-14(16,17)9-4-6-22-11(7-9)20-21-12(22)8-19-13(23)10-3-1-2-5-18-10/h1-3,5,9H,4,6-8H2,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HIQZYIBYHXSFKM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2C(=NN=C2CNC(=O)C3=CC=CC=N3)CC1C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14F3N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-((7-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)picolinamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.